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Compound of Interest

Compound Name: 4-Chloro-1-indanone

Cat. No.: B082819

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Chloro-1-indanone. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Chloro-1-indanone is a chemical that requires careful handling due to its potential hazards.
It can cause skin and serious eye irritation.[1] Ingestion may be harmful, and it may also cause
respiratory irritation.[1] Therefore, adherence to proper PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 4-Chloro-1-
indanone
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Personal Protective o
Body Part . Standard/Specification
Equipment (PPE)

Safety goggles or glasses with  Conforming to OSHA 29 CFR
Eyes/Face side shields, face shield if 1910.133 or European
splashing is a risk. Standard EN166.[2][3]

Chemical-resistant gloves
) (e.g., nitrile rubber). Protective
Skin ) ) Inspect gloves before use.[4]
clothing to prevent skin

exposure.

Not required under normal
conditions with adequate
ventilation. If dust is generated ] )
o Use in a well-ventilated area or
, or exposure limits are _
Respiratory under a chemical fume hood.
exceeded, use a
[3][5]
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[3]

Operational and Handling Protocols

Safe handling of 4-Chloro-1-indanone is paramount to prevent exposure and contamination.
The following step-by-step procedures should be followed.

Preparation and Handling:

» Ventilation: Always handle 4-Chloro-1-indanone in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation of dust or vapors.[3][5]

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[2]
[5] Do not breathe dust.[2]

e Grounding: If transferring large quantities, ensure equipment is properly grounded to prevent
static discharge.
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o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[6] Do not eat, drink, or smoke in the work area.[6]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
o Protect the compound from direct sunlight and high temperatures.[2][3]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[2][3]

Accidental Release Measures:

Evacuate: Evacuate personnel from the immediate area.[5]

Ventilate: Ensure adequate ventilation.

Containment: Wear appropriate PPE.[2][5] Sweep or vacuum up the spilled material without
creating dust and place it into a suitable, labeled, and closed container for disposal.[3][5]

Decontamination: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of 4-Chloro-1-indanone and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Disposal:
¢ Dispose of the chemical and any contaminated materials in a suitable, closed container.[5]

» All waste must be disposed of through an approved waste disposal plant in accordance with
local, state, and federal regulations.[6] Do not allow the product to enter drains.[4][5]

Container Disposal:

» Empty containers may retain product residue.
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» Dispose of empty containers in the same manner as the chemical waste, following all
applicable regulations.

Workflow for Safe Handling of 4-Chloro-1-indanone

The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-1-
indanone, from preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of 4-Chloro-1-indanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-chloro-1-indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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